[(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone

• IUPAC Name: [(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C19H19F2N3O2/c20-13-7-12(8-14(21)9-13)15-10-24(19(25)16-3-6-26-22-16)17-11-1-4-23(5-2-11)18(15)17/h3,6-9,11,15,17-18H,1-2,4-5,10H2/t15-,17+,18+/m0/s1
• InChI Key: CGWBYBFSKMSUPR-CGTJXYLNSA-N
• Canonical SMILES: C1CN2CCC1C3C2C(CN3C(=O)C4=NOC=C4)C5=CC(=CC(=C5)F)F
• Isomeric SMILES: C1CN2CCC1[C@@H]3[C@H]2[C@@H](CN3C(=O)C4=NOC=C4)C5=CC(=CC(=C5)F)F
• Molecular Formula: C19H19F2N3O2
• Molecular Weight: 359.4 g/mol

Description

[(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[52202,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone is a complex organic compound characterized by its unique tricyclic structure and the presence of both diazatricyclic and oxazole moieties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone typically involves multiple steps, starting from commercially available precursors. The key steps include the formation of the diazatricyclic core, introduction of the difluorophenyl group, and the final coupling with the oxazole moiety. The reaction conditions often require the use of strong bases, high temperatures, and inert atmospheres to ensure the stability of intermediates and the final product .

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and automation to scale up the production process efficiently .

Chemical Reactions Analysis

Types of Reactions

[(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using hydrogenation catalysts or metal hydrides.

Substitution: Nucleophilic and electrophilic substitution reactions can occur at the difluorophenyl ring or the oxazole moiety

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Lithium aluminum hydride, palladium on carbon.

Substituting agents: Halogens, alkylating agents

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

[(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases, including neurological disorders.

Industry: Utilized in the development of advanced materials and as a catalyst in chemical reactions .

Mechanism of Action

The mechanism of action of [(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in disease pathways or activate receptors that regulate cellular functions .

Comparison with Similar Compounds

Similar Compounds

3-(3,5-Difluorophenyl)propionic acid: Shares the difluorophenyl group but differs in its overall structure and functional groups.

Dichloroaniline: Contains a similar aromatic ring but with chlorine substituents instead of fluorine.

Uniqueness

[(2R,3R,6R)-3-(3,5-difluorophenyl)-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]-(1,2-oxazol-3-yl)methanone is unique due to its tricyclic structure and the combination of diazatricyclic and oxazole moieties.